Cas no 2228181-24-4 (4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one)

• Product Name: 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one
• CAS No: 2228181-24-4
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 6588916
• PubChem ID: 165630070
• Update Time: 2025-06-15

4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one
• 4-[4-(trifluoromethyl)pyridin-3-yl]-1,3-oxazolidin-2-one
• EN300-1943472
• 2228181-24-4

• Inchi： 1S/C9H7F3N2O2/c10-9(11,12)6-1-2-13-3-5(6)7-4-16-8(15)14-7/h1-3,7H,4H2,(H,14,15)
• InChI Key： YWZAWZBTXSFVHU-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1COC(N1)=O)(F)F

Computed Properties

• Exact Mass: 232.04596196g/mol
• Monoisotopic Mass: 232.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one

Recent Advances in the Study of 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one (CAS: 2228181-24-4)

The compound 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one (CAS: 2228181-24-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl group and oxazolidinone moiety make it a versatile building block for the development of pharmaceuticals, particularly in the areas of antimicrobial and anti-inflammatory agents. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one exhibits promising inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve interference with bacterial cell wall synthesis, similar to other oxazolidinone derivatives. Additionally, its anti-inflammatory properties are being explored in models of chronic inflammatory diseases, with early results indicating potential for further development.

One of the most significant breakthroughs in recent research is the identification of 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one as a potential candidate for the treatment of neurodegenerative disorders. Studies have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Alzheimer's disease. These findings are particularly exciting given the limited therapeutic options currently available for such conditions.

Despite these promising developments, challenges remain in the clinical translation of 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into preclinical trials.

In conclusion, 4-4-(trifluoromethyl)pyridin-3-yl-1,3-oxazolidin-2-one represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility position it as a valuable scaffold for the development of next-generation therapeutics. Continued investigation into its pharmacological properties and optimization of its drug-like characteristics will be crucial for realizing its full potential in clinical applications.